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An In-depth Technical Guide to Sudan III: A Lysochrome Fat-Soluble Dye

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sudan III, a fat-soluble diazo dye

widely utilized in laboratory settings for the visualization of lipids. This document details its

chemical and physical properties, mechanism of action, experimental protocols, and safety

considerations to support its effective application in research and development.

Core Concepts and Properties
Sudan III is a lysochrome, a class of fat-soluble dyes that stain lipids and other nonpolar

substances.[1][2][3][4][5][6][7][8][9][10][11] Structurally, it is a diazo dye related to azobenzene.

[2][4] Its staining action is a physical phenomenon based on its higher solubility in lipids than in

the solvent from which it is applied, a principle known as "preferential solubility".[1][8][12] The

dye physically dissolves in the lipid droplets within a tissue sample, imparting a distinct orange

to red color.[1][4] This mechanism allows for the specific visualization of neutral lipids, such as

triglycerides, in various biological samples.[1][4][6][7][10][11][13]

Chemical and Physical Data
The fundamental properties of Sudan III are summarized in the table below, providing essential

data for its use and handling in a laboratory environment.
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Property Value Citations

IUPAC Name

1-{[4-

(Phenyldiazenyl)phenyl]diazen

yl}naphthalen-2-ol

[2][3]

Synonyms

C.I. 26100, Solvent Red 23,

Sudan Red BK, Fat Ponceau

G

[2][3][13][14]

CAS Number 85-86-9 [2][10][15][16]

Chemical Formula C₂₂H₁₆N₄O [2][16][17]

Molecular Weight 352.39 g/mol [2][10][16]

Appearance
Reddish-brown crystalline

powder
[2][4][18]

Melting Point 199 °C (decomposes) [2][9][19]

Maximum Absorption (λmax)

~507 nm (in

Toluene/Chloroform), 508-510

nm (in Ethanol/Isopropanol)

[2][7][19][20]

Molar Absorptivity (ε) ~30,000 M⁻¹cm⁻¹ at 504 nm [21]

Solubility

Water: Insoluble[8][13][15]

[18]Organic Solvents: Soluble

in ethanol (2 mg/ml),

chloroform (1 mg/ml), toluene,

acetone, and isopropanol.[13]

[18][22]

[6][8][13][15][18][22]

Mechanism of Staining
The staining process with Sudan III is not a chemical reaction but a physical one governed by

the principles of solubility and hydrophobic interactions.[1][12] The dye molecules, being non-

polar, are more readily dissolved in the neutral fats of the tissue than in the moderately polar

alcoholic solvent of the staining solution. This partitioning results in the accumulation of the dye

within lipid droplets, rendering them visible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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